Scientific Research Applications
Drug Delivery Systems : Oligopeptides are increasingly recognized for their potential in drug delivery systems. They exhibit specific targeting, cell penetration, self-assembled capacity, and responsiveness to the environment. Their inherent properties make them suitable for nanomedical applications, though understanding their in vivo transport behavior remains a key challenge (Ji et al., 2017).
Bioactive Peptide Discovery : Short synthetic oligopeptides based on human protein regions are valuable in understanding protein signaling and interactions. These peptides can either mimic or inhibit the parent protein's activity, making them useful in drug development (Edwards et al., 2007).
Dermatological Applications : In dermatology, oligopeptides are emerging as potent biologically active compounds. They can modulate various cellular and molecular processes and have shown promise in treating hyperpigmentation disorders and skin laxity by modulating collagen, elastin, and melanin synthesis (Reddy et al., 2012).
Biomedical Research : Oligopeptides are used in genetic engineering for the co-expression of multiple proteins and have applications ranging from plant metabolome engineering to the expression of complex protein structures in animals (de Felipe et al., 2006).
Nanomaterials and Tissue Engineering : Oligopeptides self-assembled units are significant in biomedical fields like drug/gene delivery, 3D cell culture, tissue engineering scaffolds, and biomineralization due to their biocompatibility and controlled degradation (Qin et al., 2015).
Biosynthesis and Sustainable Chemistry : The biosynthesis of short oligopeptides is seen as a cost-efficient and environmentally friendly strategy. Identifying specific biocatalysts is crucial for producing diverse amide bond-containing components (Wang et al., 2019).
